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Compound of Interest

Compound Name: SL-176

Cat. No.: B15574338

An Important Note on "SL-176": Initial research indicates a potential misunderstanding
regarding the nature of "SL-176." It has been identified not as a chemical compound or drug,
but as the model number for a True Double Beam Atomic Absorption Spectrophotometer
manufactured by Elico Limited. This technical support center is therefore dedicated to providing
information and guidance for researchers, scientists, and professionals using the SL-176
instrument for elemental analysis.

Frequently Asked Questions (FAQs)

Q1: What is the ELICO SL-176 and what is its primary application?

The ELICO SL-176 is a microprocessor and microcontroller-based True Double Beam Atomic
Absorption Spectrophotometer.[1][2] Its primary application is for the quantitative determination
of chemical elements using the absorption of optical radiation by free atoms in the gaseous
state. It is widely used in academia, research, agriculture, and environmental and water
analysis.[2]

Q2: What are the key features of the SL-176 Spectrophotometer?
The SL-176 boasts several key features, including:

o High-energy true double beam optics with a narrow beam, fully sealed with quartz over-
coated mirrors.[1][3]
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e A 6-lamp automatic turret with independent power supplies for each lamp.[1][2]
e Background correction using a Deuterium (D2) lamp.[1][2]
e An integral gas control system with panel flow meters.[1][3]

o Modes of operation that include Absorbance, Emission, Concentration, and Standard
Addition.[1][2]

o A user-friendly, menu-driven interface with options for PC connectivity.[1][3]
Q3: What is the wavelength range of the SL-176?

The spectral range of the ELICO SL-176 is from 185 to 900 nm.[2]

Q4: What type of burner is used in the SL-1767

The SL-176 is equipped with a titanium burner with precise knobs for vertical, horizontal, and
rotational alignment.[1][3] It typically uses a 100 mm burner for an air-acetylene flame.[3]

Troubleshooting Guides

This section addresses common issues that may arise during the operation of the SL-176
Atomic Absorption Spectrophotometer.
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Problem

Potential Cause

Recommended Solution

No or Low Signal

Hollow cathode lamp is not
properly aligned or has
reached the end of its

operational life.

Realign the lamp by adjusting
the lamp adjustment screws to
maximize the signal. If the
issue persists, replace the

lamp.

Burner is clogged or

misaligned.

Clean the burner slot using a
cleaning card. Check and
optimize the burner's vertical,
horizontal, and rotational

position.

Nebulizer is blocked or has an

incorrect uptake rate.

Disassemble and clean the
nebulizer. Adjust the nebulizer
to achieve the recommended
uptake rate (typically 5-6

ml/min).

Unstable Readings/High Noise

The flame is not stable or has
the incorrect fuel-to-oxidant

ratio.

Check the gas pressures and
flow rates. Ensure a stable,
blue flame. Optimize the fuel
and oxidant flow for the

element being analyzed.

The spray chamber is

contaminated.

Disassemble and clean the
spray chamber and impact
bead.

The drain is not functioning

correctly.

Ensure the liquid trap is filled
to the correct level and that the
drain tube is not kinked or
blocked.

Poor Sensitivity

Incorrect wavelength or slit

setting.

Verify that the correct
wavelength and slit width are
selected for the element being

analyzed.
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Optimize the flame by

adjusting the gas flow rates
Suboptimal flame conditions. and burner position to achieve

the maximum signal for the

analyte.

) Prepare fresh standards and
Standards are improperly
ensure they are stored
prepared or have degraded.
correctly.

] o Realign the deuterium lamp. If
) Deuterium lamp is misaligned )
Background Correction Issues fail the problem persists, the lamp
or failing.
may need to be replaced.

Experimental Protocols: Standard Operating
Procedures (SOPSs)
SOP 1: Instrument Start-Up and Flame Ignition

o Pre-checks: Ensure the exhaust fan is on. Check that the gas cylinders (air and acetylene)
have adequate pressure. Verify that the liquid trap is filled to the appropriate level.

e Power On: Turn on the main power to the SL-176 spectrophotometer.
o Software Initialization: If connected to a PC, launch the operating software.

e Lamp Selection and Warm-up: Select the desired hollow cathode lamp from the turret in the
software or on the instrument panel. Allow the lamp to warm up for at least 15-20 minutes for
stable emission.

o Gas Supply: Open the main valves on the air and acetylene cylinders. Set the regulator
pressures to the manufacturer's recommended levels.

e Set Gas Flows: Using the instrument's gas control system, set the oxidant (air) and fuel
(acetylene) flow rates as specified in the analytical method for the element of interest.

 Ignite Flame: Press the ignition button. A stable, blue flame should ignite.
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» Aspirate Blank: Place the nebulizer capillary into a blank solution (e.g., deionized water) and
allow it to aspirate for a few minutes to stabilize the system.

e Zero Instrument: While aspirating the blank, perform an instrument zero or auto-zero.

SOP 2: Calibration and Sample Analysis

» Prepare Standards: Prepare a series of calibration standards of known concentrations,
starting from the lowest concentration.

o Aspirate Standards: Aspirate the standards sequentially, from lowest to highest
concentration, ensuring a stable reading for each.

o Generate Calibration Curve: The instrument software will generate a calibration curve based
on the absorbance values of the standards. The correlation coefficient should typically be
0.995 or greater.

e Analyze Samples: Aspirate the unknown samples and record their absorbance. The software
will use the calibration curve to calculate the concentration of the analyte in the samples.

» Rinse Between Samples: Aspirate the blank solution for a sufficient time between each
sample to prevent carry-over.

Data Presentation
Table 1: Technical Specifications of the ELICO SL-176

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b15574338?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Troubleshooting & Optimization

Check Availability & Pricing

Parameter

Specification

Optical System

True Double Beam

Wavelength Range

185 - 900 nm

Monochromator

Czerney Turner with 1800 lines/mm Holographic

Grating

Spectral Bandwidth

Automatic variable slit (O to 2.5 nm)

Wavelength Accuracy +0.5nm
Wavelength Repeatability +0.2nm
Photometric Range 0to 2 Abs

Light Source

6-Lamp Automatic Turret for Hollow Cathode

Lamps

Background Correction

Deuterium (D2) Lamp

Atomizer Titanium Burner with Air-Acetylene Flame
Nebulizer Adjustable with Stainless Steel Capillary
Gas Control Integral system with panel flow meters

Mandatory Visualizations
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Preparation

Generate Calibration Curve

Measure Sample Absorbance

Calculate Concentration

Instrument Shutdown
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Atomic Absorption Spectroscopy Workflow
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SL-176 Double Beam Optical Path

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15574338#optimizing-sl-176-concentration-for-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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